Cas no 17900-68-4 (3,4-Dimethyl-1-phenyl-1H-pyrazol-5(4H)-one)

• Product Name: 3,4-Dimethyl-1-phenyl-1H-pyrazol-5(4H)-one
• CAS No: 17900-68-4
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 234598
• PubChem ID: 86633
• Update Time: 2025-04-19

3,4-Dimethyl-1-phenyl-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-1-phenyl-1H-pyrazol-5(4H)-one
• 3H-PYRAZOL-3-ONE,2,4-DIHYDRO-4,5-DIMETHYL-2-PHENYL-
• 4,5-dimethyl-2-phenyl-4H-pyrazol-3-one
• 1-phenyl-3,4-dimethyl-2-pyrazolin-5-one
• 2,4-dihydro-4,5-dimethyl-2-phenyl-3H-pyrazol-3-one
• 3,4-Dimethyl-1-phenyl-2-pyrazolin-5-one
• 3,4-dimethyl-1-phenylpyrazol-5-one
• 3,4-dimethyl-1-phenyl-pyrazolin-5-one
• 4,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one
• 4-methyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one
• EINECS 241-844-1
• HMS1529G03
• 1-Phenyl-3,4-dimethyl-5(4H)-pyrazolone
• SCHEMBL1086022
• NCGC00176375-01
• CS-0336770
• AKOS010224041
• FT-0614360
• 3H-Pyrazol-3-one, 2,4-dihydro-4,5-dimethyl-2-phenyl-
• BDBM50463622
• BQCMHLUBBYCYFL-UHFFFAOYSA-N
• CHEMBL4245637
• NS00051735
• 4,5-dimethyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• Maybridge4_002951
• DTXSID00939164
• 17900-68-4
• BRD-A43737555-001-01-0
• FT-0614359
• DB-330905

• Inchi： 1S/C11H12N2O/c1-8-9(2)12-13(11(8)14)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： BQCMHLUBBYCYFL-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.15
• Boiling Point: 334.5°Cat760mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.569
• PSA: 32.67000
• LogP: 1.54580